Cas no 846062-26-8 (propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate)

• Product Name: propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate
• CAS No: 846062-26-8
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 5419249
• PubChem ID: 2021488
• Update Time: 2025-06-09

propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate

• Inchi： 1S/C22H22O6/c1-4-12-26-22(24)15-6-8-16(9-7-15)28-21-14(3)27-19-13-17(25-5-2)10-11-18(19)20(21)23/h6-11,13H,4-5,12H2,1-3H3
• InChI Key： ZMJLAWROHWNBHG-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC)C=C3OC=2C)C=C1

Computed Properties

• Exact Mass: 382.14163842g/mol
• Monoisotopic Mass: 382.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate

Propyl 4-[(7-Ethoxy-2-Methyl-4-Oxo-4H-Chromen-3-yl)Oxy]Benzoate (CAS No. 846062-26-8): A Comprehensive Overview

Propyl 4-[(7-Ethoxy-2-Methyl-4-Oxo-4H-Chromen-3-yl)Oxy]Benzoate (CAS No. 846062-26-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of chromone, a class of compounds known for their diverse biological activities and potential therapeutic applications.

The structure of propyl 4-[(7-ethoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate is characterized by a chromone core linked to a benzoate moiety through an ether linkage. The presence of the ethoxy and methyl groups on the chromone ring, along with the propyl substituent on the benzoate, imparts unique chemical and biological properties to this compound. These structural features contribute to its stability, solubility, and bioavailability, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of propyl 4-[(7-ethoxy-2-methyl-4-oxyo-4H-chromen-3-yl)oxy]benzoate in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS), which are key mediators in inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory effects, propyl 4-[(7-ethoxy-2-methyl-4-oxyo-4H-chromen-3-yl)oxy]benzoate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that propyl 4-[(7-ethoxy-2-methyl-4-oxyo-4H-chromen-3-yl)oxy]benzoate may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of propyl 4-[(7-Ethoxy-2-Methyl-4-Oxo-4H-Chromen-3-yloxy)Benzoate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound's stability in physiological conditions and its ability to cross biological membranes further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of propyl 4-[(7-Ethoxy-*2*-*methyl*-*4*-*oxo*-*4H*-*chromen*-*3*-*yloxy*)*Benzoate*] in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, propyl 4-[(7-Ethoxy-*2*-*methyl*-*4*-*oxo*-*4H*-*chromen*-*3*-*yloxy*)*Benzoate*] (CAS No. 846062-*26-*8*) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, propyl 4-[(7-Ethoxy-*2*-*methyl*-*4*-*oxo*-*4H*-*chromen*-*3*-*yloxy*)*Benzoate*] is poised to play a significant role in advancing medical treatments for various diseases.